Cas no 1782388-24-2 (1-(4-bromo-3-methoxyphenyl)cyclopentylmethanamine)

• Product Name: 1-(4-bromo-3-methoxyphenyl)cyclopentylmethanamine
• CAS No: 1782388-24-2
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• CID: 6014857
• PubChem ID: 84813051
• Update Time: 2025-10-28

1-(4-bromo-3-methoxyphenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-methoxyphenyl)cyclopentylmethanamine
• EN300-1927924
• [1-(4-bromo-3-methoxyphenyl)cyclopentyl]methanamine
• 1782388-24-2

• Inchi： 1S/C13H18BrNO/c1-16-12-8-10(4-5-11(12)14)13(9-15)6-2-3-7-13/h4-5,8H,2-3,6-7,9,15H2,1H3
• InChI Key： QZLHFJZVRNADBI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)C1(CN)CCCC1

Computed Properties

• Exact Mass: 283.05718g/mol
• Monoisotopic Mass: 283.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(4-bromo-3-methoxyphenyl)cyclopentylmethanamine

1-(4-Bromo-3-Methoxyphenyl)Cyclopentylmethanamine: A Comprehensive Overview

1-(4-Bromo-3-Methoxyphenyl)Cyclopentylmethanamine, also known by its CAS number 1782388-24-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclopentane ring with a substituted phenyl group and an amine functional group. The presence of bromine and methoxy substituents on the phenyl ring adds to its chemical diversity and reactivity, making it an interesting target for research and development.

The synthesis of 1-(4-Bromo-3-Methoxyphenyl)Cyclopentylmethanamine typically involves multi-step organic reactions, including nucleophilic substitutions, coupling reactions, and reductions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving the overall yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its structure suggests potential activity as a kinase inhibitor or a modulator of G-protein coupled receptors (GPCRs), which are critical targets in the development of new drugs for conditions such as cancer, inflammation, and neurodegenerative diseases. Preclinical studies have demonstrated that 1-(4-Bromo-3-Methoxyphenyl)Cyclopentylmethanamine exhibits moderate inhibitory effects on certain enzyme targets, warranting further investigation in animal models.

The pharmacokinetic properties of this compound are currently under evaluation. Early data suggest that it has reasonable bioavailability when administered orally, though its metabolic stability and clearance pathways require more detailed study. Understanding these parameters is crucial for determining its suitability as a drug candidate or for optimizing its formulation for therapeutic use.

From an environmental perspective, the ecological impact of 1-(4-Bromo-3-Methoxyphenyl)Cyclopentylmethanamine is a growing concern. Recent research has focused on assessing its biodegradability and potential toxicity to aquatic organisms. Preliminary findings indicate that it may persist in certain environmental conditions, necessitating further studies to evaluate its long-term effects on ecosystems.

In conclusion, 1-(4-Bromo-3-Methoxyphenyl)Cyclopentylmethanamine represents a valuable compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with ongoing advancements in synthetic methodologies and biological evaluations, positions it as a promising candidate for future innovations in drug discovery and materials science.